Cas no 867356-23-8 (Cyclohexanone,4-(ethylmethylamino)-)

• Product Name: Cyclohexanone,4-(ethylmethylamino)-
• CAS No: 867356-23-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 718937
• Update Time: 2024-01-31

Cyclohexanone,4-(ethylmethylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,4-(ethylmethylamino)-
• Cyclohexanone, 4-(ethylmethylamino)-

• Inchi： 1S/C9H17NO/c1-3-10(2)8-4-6-9(11)7-5-8/h8H,3-7H2,1-2H3
• InChI Key： RGYDRXUAUTWTID-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(N(CC)C)CC1

Computed Properties

• Exact Mass: 155.131
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 232.7±33.0 °C(Predicted)
• pka: 9.18±0.20(Predicted)